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Compound of Interest

Compound Name: (-)-Isolariciresinol 9'-O-glucoside

Cat. No.: B1499453

Subject: Molecular Weight and Physicochemical Properties of (-)-Isolariciresinol 9'-O-
glucoside

This document provides a concise summary of the key molecular and physicochemical
properties of (-)-Isolariciresinol 9'-O-glucoside, a lignan glycoside found in various plant
species. The data presented herein is compiled from established chemical databases and is
intended for use by researchers, scientists, and professionals in the field of drug development
and natural product chemistry.

Quantitative Molecular Data

The fundamental molecular properties of (-)-Isolariciresinol 9'-O-glucoside are summarized
in the table below. These values are computationally derived and widely accepted in the
scientific community.
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Identifier Value Source

(-)-Isolariciresinol 9'-O-

Compound Name _ N/A
glucoside

Molecular Formula C26H34011 [1][2]13]

Average Molecular Weight 522.54 g/mol [41[5116]

Monoisotopic Mass 522.21011190 Da [1]

CAS Number 63358-12-3 [1][6]

Methodology for Molecular Weight Determination

The molecular weight of a compound is a fundamental physical property determined from its
molecular formula. The process is a standardized calculation based on the atomic weights of
the constituent elements.

Protocol:

o Establish Molecular Formula: The first step is to determine the precise molecular formula of
the compound. For (-)-Isolariciresinol 9'-O-glucoside, the established formula is
C26H34011.[1][2][3]

« Identify Constituent Elements: The elements present in the molecule are Carbon (C),
Hydrogen (H), and Oxygen (O).

o Utilize Standard Atomic Weights: The calculation employs the standard atomic weights for
each element as defined by the International Union of Pure and Applied Chemistry (IUPAC).

o Atomic Weight of Carbon (C): =12.011 u
o Atomic Weight of Hydrogen (H): = 1.008 u
o Atomic Weight of Oxygen (O): = 15.999 u

e Calculate Total Mass: The molecular weight is the sum of the atomic weights of all atoms in
the molecule:
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o Mass = (Number of C atoms x Atomic Weight of C) + (Number of H atoms x Atomic
Weight of H) + (Number of O atoms x Atomic Weight of O)

o Mass = (26 x 12.011) + (34 x 1.008) + (11 x 15.999)
o Mass = 312.286 + 34.272 + 175.989 = 522.547 g/mol

This calculated value is consistent with the published molecular weight for this compound.[4][5]

[6]

Visualization of Calculation Workflow

The logical flow for determining the molecular weight from the compound's formula is illustrated
below.

Compound
(-)-Isolariciresinol 9'-O-glucoside

Molecular Formula

C26H34011

Standard Atomic Weights
Elemental Composition C:12.011
(26 xC, 34 x H, 11 x O) H: 1.008

0: 15.999

Inputs for Provides values for

Summation Calculation
(2612.011) + (341.008) + (11*15.999)

Result
Molecular Weight = 522.54 g/mol
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Caption: Logical workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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